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Compound of Interest

Compound Name: 2-Pentenenitrile

Cat. No.: B077955 Get Quote

Essential Safety and Handling Guide for 2-
Pentenenitrile
For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Pentenenitrile, a

flammable and toxic chemical. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk to personnel.

Hazard Summary
2-Pentenenitrile is classified as a Category 3 flammable liquid and exhibits acute toxicity

through oral, dermal, and inhalation routes.[1][2][3] It may also cause skin sensitization and

damage to organs through prolonged or repeated exposure.[1][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-Pentenenitrile.
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Property Value Source

Molecular Formula C₅H₇N [2][3]

Molecular Weight 81.12 g/mol [2][3]

CAS Number
25899-50-7 (cis/Z), 13284-42-

9 (trans/E)
[1][2][4]

Hazard Class
3 (Flammable Liquid), 6.1

(Toxic)
[4]

Packing Group III [4]

UN Number UN1992 [4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Pentenenitrile to minimize exposure and

ensure personal safety.
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Protection Type Specification Citation

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

full-face respirator can provide

simultaneous eye and

respiratory protection.

[1][5]

Skin Protection

Chemical impermeable gloves.

[1] Fire/flame resistant and

impervious clothing.[5]

Disposable Tyvek-type sleeves

taped to gloves, or full Tyvek-

type disposable protective

clothing should be worn.[2]

[1][2][5]

Respiratory Protection

A NIOSH-approved half-face or

full-face respirator with a

combination filter cartridge for

organic vapors, acid gas, and

HEPA is recommended,

especially when weighing or

diluting the neat chemical.[2]

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[1]

[5]

[1][2][5]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Handling and Storage Protocol:

Ventilation: Always handle 2-Pentenenitrile in a well-ventilated area, preferably within a

chemical fume hood.[1][6]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[6] Use non-sparking tools and explosion-proof equipment.[1][6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2] The

storage area should be locked.[4][6] Keep away from incompatible materials such as strong

oxidizing acids, bases, peroxides, and epoxides.[2][6] An explosion-proof refrigerator is

recommended for storage.[2]

Hygiene: Do not eat, drink, or smoke when using this product.[1][6] Wash hands and skin

thoroughly after handling.[1][6] Contaminated work clothing should not be allowed out of the

workplace.[1]

Spill and Emergency Procedures:

Small Spills:

Remove all sources of ignition.[2]

Wearing appropriate PPE, use absorbent paper to pick up the liquid spill.[2]

Seal the contaminated absorbent paper and any contaminated clothing in a vapor-tight

plastic bag for disposal.[2]

Wash the spill area with 60-70% ethanol followed by a soap and water solution.[2]

Do not re-enter the area until it has been verified as clean by a safety officer.[2]

Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area

with plenty of soap and water.[1] Seek immediate medical attention.[2]
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Eye Contact: Immediately flush eyes with water for at least 15-20 minutes, removing

contact lenses if present.[2][7] Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1][2]

Disposal Plan:

Chemical Disposal: Dispose of 2-Pentenenitrile and any contaminated materials at a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[1]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of

it in a sanitary landfill.[1]

Regulatory Compliance: All disposal must be in accordance with applicable federal, state,

and local regulations.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-Pentenenitrile in

a laboratory setting.
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Caption: Safe handling workflow for 2-Pentenenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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